LH1307

• Molecular Formula: C54H58N8O6
• Molecular Weight: 915.1 g/mol
• InChI: InChI=1S/C54H58N8O6/c1-35-17-47(29-57-13-15-61-39(5)63)53(65-31-43-19-41(23-55)25-59-27-43)21-51(35)67-33-45-9-7-11-49(37(45)3)50-12-8-10-46(38(50)4)34-68-52-22-54(66-32-44-20-42(24-56)26-60-28-44)48(18-36(52)2)30-58-14-16-62-40(6)64/h7-12,17-22,25-28,57-58H,13-16,29-34H2,1-6H3,(H,61,63)(H,62,64)
• InChIKey: RNCINFJGGSQEHN-UHFFFAOYSA-N

LH1307 Chemical and Pharmacological Profile

LH1307 (CAS 2375720-38-8) is a C2-symmetric small molecule inhibitor of the PD-1/PD-L1 protein-protein interaction (PPI). It was rationally designed as the homodimeric analog of the asymmetric inhibitor BMS-202 (also known as compound 1a) to induce a more stable PD-L1 homodimer conformation [1]. In a homogenous time-resolved fluorescence (HTRF) biochemical assay, LH1307 (compound 2b in the primary literature) inhibits PD-1/PD-L1 binding with an IC50 of 3.0 nM [1]. In a cell-based co-culture PD-1 signaling assay, LH1307 demonstrates 2.8-fold greater potency than its closest asymmetric predecessor (compound 1b) [1]. X-ray co-crystal structural studies confirm that LH1307 binds to PD-L1 at the PD-1 binding site and induces formation of a more symmetrically arranged PD-L1 homodimer than previously reported for other asymmetric inhibitors [1][2].

PD-1/PD-L1 protein–protein interaction inhibition studies

C2-symmetric scaffold for PD-L1 homodimer stabilization and structural biology

Cell-based PD-1 signaling and T-cell activation assay context

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, Synthesis, Evaluation, and Structural Studies of C2-Symmetric Small Molecule Inhibitors of Programmed Cell Death-1/Programmed Death-Ligand 1 Protein-Protein Interaction. J Med Chem. 2019 Aug 8;62(15):7250-7263. doi: 10.1021/acs.jmedchem.9b00795. PMID: 31298541. View Source
• [2] RCSB PDB entry 6RPG: Crystal structure of human PD-L1 in complex with LH1307 (compound 2b). Deposited 2019-05-14. doi: 10.1021/acs.jmedchem.9b00795. View Source

LH1307 Structural Determinants Against Asymmetric Substitution

LH1307 features a unique C2-symmetric biphenyl core scaffold that simultaneously engages both PD-L1 protein subunits within the homodimer interface, a binding mode fundamentally distinct from earlier asymmetric inhibitors such as BMS-202 (compound 1a) and its terphenyl analogs [1]. While asymmetric inhibitors induce a PD-L1 homodimer with a global asymmetry score (GloA_Sc) of 0.55, LH1307's symmetry creates a more perfectly aligned dimer arrangement that strengthens hydrophobic tunnel formation and extends polar interaction networks across solvent-exposed surfaces of both PD-L1 chains [1][2]. This structural differentiation translates directly into quantifiable differences in functional potency that cannot be replicated by simply increasing the concentration of an asymmetric predecessor: the C2-symmetry-driven gain in potency is not linear but arises from a cooperative binding effect enabled by the symmetric scaffold architecture [1].

Asymmetric scaffold mismatch

Asymmetric PD-1/PD-L1 inhibitors (e.g., BMS-202) induce a structurally distinct PD-L1 homodimer with higher asymmetry score; cooperative binding may not be replicated.

Interaction network limitation

Terphenyl-based asymmetric analogs cannot form the bilateral polar interaction network that engages both PD-L1 chains simultaneously.

Cellular potency transfer

Reported cellular potency advantage of the symmetric scaffold over direct asymmetric precursors may not be reproduced by increasing inhibitor concentration alone.

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, Synthesis, Evaluation, and Structural Studies of C2-Symmetric Small Molecule Inhibitors of Programmed Cell Death-1/Programmed Death-Ligand 1 Protein-Protein Interaction. J Med Chem. 2019 Aug 8;62(15):7250-7263. doi: 10.1021/acs.jmedchem.9b00795. PMID: 31298541. View Source
• [2] Basu S, Yang J, Xu B, et al. Design, synthesis, evaluation and structural studies of C2-symmetric small molecule inhibitors of the programmed cell death-1/programmed death-ligand 1 (PD-1/PD-L1) protein-protein interaction. PDF Free Download. J Med Chem. 2019. doi: 10.1021/acs.jmedchem.9b00795. View Source

LH1307 Head-to-Head Comparison Evidence

HTRF Biochemical Potency vs C2-Symmetric Analog LH1306

In a homogenous time-resolved fluorescence (HTRF) assay measuring PD-1/PD-L1 protein-protein interaction inhibition, LH1307 (compound 2b) exhibits an IC50 of 3.0 nM, which is 8.3-fold more potent than its C2-symmetric congener LH1306 (compound 2a, IC50 = 25 nM) [1]. This difference originates from the optimized substituents on the biphenyl scaffold of LH1307 that enhance interactions with the PD-L1 homodimer interface [2][3].

HTRF Potency vs LH1306

Head-to-head

IC50 3.0 nM (8.3-fold vs LH1306 25 nM)

Supports biochemical screening sensitivity context.

Same HTRF assay platform; source-verified.

Evidence Dimension	PD-1/PD-L1 binding inhibition potency in HTRF assay
Target Compound Data	IC50 = 3.0 nM
Comparator Or Baseline	LH1306 (compound 2a), IC50 = 25 nM
Quantified Difference	8.3-fold higher potency for LH1307 vs. LH1306
Conditions	Homogenous time-resolved fluorescence (HTRF) PD-1/PD-L1 protein-protein interaction assay

Why This Matters

For researchers selecting between C2-symmetric PD-1/PD-L1 inhibitors, LH1307 provides nearly an order-of-magnitude improvement in biochemical potency over LH1306, enabling lower working concentrations in screening cascades and reducing compound consumption per assay point.

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, Synthesis, Evaluation, and Structural Studies of C2-Symmetric Small Molecule Inhibitors of Programmed Cell Death-1/Programmed Death-Ligand 1 Protein-Protein Interaction. J Med Chem. 2019 Aug 8;62(15):7250-7263. Table 1. PMID: 31298541. View Source
• [2] Basu S, et al. J Med Chem 2019. Data from Table 1, compound entries 2a (LH1306) and 2b (LH1307). View Source
• [3] RCSB PDB entry 6RPG: Structural comparison of PD-L1 binding modes between LH1307 and asymmetric inhibitors. View Source

Cell-Based PD-1 Signaling Inhibition vs Asymmetric Precursor 1b

In a cell-based co-culture PD-1 signaling assay, LH1307 (compound 2b) achieves 2.8-fold greater inhibition of PD-1 signaling compared to its direct asymmetric analog 1b [1]. The HTRF assay failed to differentiate the two compounds due to sensitivity limits at the low nanomolar range, but the cellular assay reveals the functional advantage conferred by C2-symmetry under physiologically relevant conditions [1][2].

Cell-Based Signaling vs Asymmetric 1b

Head-to-head

2.8-fold greater PD-1 signaling inhibition than analog 1b

Supports cellular functional assay context.

Co-culture assay; HTRF did not differentiate at low nM.

Evidence Dimension	PD-1 signaling inhibition in cell-based co-culture assay
Target Compound Data	2.8-fold more potent than 1b
Comparator Or Baseline	Compound 1b (asymmetric terphenyl-type PD-1/PD-L1 inhibitor preceding LH1307)
Quantified Difference	2.8-fold enhancement in PD-1 signaling inhibition
Conditions	Cell-based co-culture PD-1 signaling assay (Jurkat T cells expressing PD-1 co-cultured with PD-L1-expressing cells)

Why This Matters

Procurement decisions for cellular screening or in vitro pharmacology studies should prioritize LH1307 over asymmetric analogs like 1b because the cellular potency advantage (~2.8-fold) translates to reduced compound usage, lower vehicle/DMSO exposure, and a wider dynamic range for measuring dose-response relationships.

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. J Med Chem. 2019;62(15):7250-7263. Abstract and Results: '2a and 2b were 8.2- and 2.8-fold more potent in inhibiting PD-1 signaling than 1a and 1b, respectively.' PMID: 31298541. View Source
• [2] Basu S, et al. J Med Chem 2019. PDF page 3, lines 1-5; Table 1 SAR data for compounds 1a-c and 2a-g. View Source

PD-L1 Homodimer Symmetry Comparison with BMS-202

X-ray co-crystal structural analysis reveals that LH1307 (PDB ID: 6RPG) induces a more symmetrically arranged PD-L1 homodimer compared to the asymmetric inhibitor BMS-202 (compound 1a), which forms a homodimer with a global asymmetry score (GloA_Sc) of 0.55 [1][2]. LH1307 simultaneously positions its polar substituents to form water-mediated hydrogen bonds and electrostatic interactions with both AG and CC' strands of the two PD-L1 proteins, creating an extended interaction network not achievable by asymmetric inhibitors [1].

PD-L1 Homodimer Architecture

Head-to-head

LH1307 induces symmetric dimer; BMS-202 yields GloA_Sc 0.55

Symmetric vs asymmetric dimer structural context.

X-ray co-crystal structures (PDB 6RPG vs 5J89).

Evidence Dimension	PD-L1 homodimer architecture and interaction network
Target Compound Data	Symmetric PD-L1 homodimer with bilateral polar interaction network engaging both PD-L1 chains
Comparator Or Baseline	BMS-202 (compound 1a), asymmetric PD-L1 homodimer with GloA_Sc = 0.55
Quantified Difference	Qualitative structural advantage: symmetric vs. asymmetric homodimer; bilateral vs. unilateral polar interactions
Conditions	X-ray co-crystallography at 2.7 Å resolution (PDB ID: 6RPG for LH1307; PDB ID: 5J89 for BMS-202/PD-L1 complex)

Why This Matters

The symmetric PD-L1 homodimer induced by LH1307 represents a structurally distinct protein-ligand complex that may exhibit different dissociation kinetics compared to BMS-202-induced dimers. For structural biology and biophysics groups, LH1307 provides a superior tool for studying the functional consequences of symmetric vs. asymmetric PD-L1 dimerization on downstream T-cell activation.

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. J Med Chem. 2019;62(15):7250-7263. Results: '2b binds to PD-L1 at the PD-1 binding site and induces the formation of a more symmetrically arranged PD-L1 homodimer than that previously reported for other inhibitors.' PMID: 31298541. View Source
• [2] RCSB PDB entry 6RPG: Structure of human PD-L1 with LH1307. Resolution 2.70 Å. Compare with PDB entry 5J89 (BMS-202/PD-L1 complex). View Source

HTRF Potency vs BMS-202 (Asymmetric Benchmark)

LH1307 (IC50 = 3.0 nM) demonstrates 6-fold greater biochemical potency than the widely used asymmetric benchmark inhibitor BMS-202 (compound 1a, IC50 = 18 nM) in the HTRF assay, representing the largest potency gain among all C2-symmetric analogs reported in the series [1]. Notably, BMS-202 is a commonly procured reference compound in PD-1/PD-L1 inhibitor screening libraries, and LH1307's 6-fold improvement makes it a more sensitive probe for detecting weak or partial PD-1/PD-L1 interactions [1].

HTRF Potency vs BMS-202

Cross-study comparable

IC50 3.0 nM (6-fold vs BMS-202 IC50 18 nM)

Supports assay sensitivity context compared to common reference.

Same laboratory and assay platform.

Evidence Dimension	PD-1/PD-L1 binding inhibition in HTRF assay
Target Compound Data	IC50 = 3.0 nM
Comparator Or Baseline	BMS-202 (compound 1a), IC50 = 18 nM (HTRF assay)
Quantified Difference	6-fold higher potency for LH1307 vs. BMS-202
Conditions	HTRF PD-1/PD-L1 protein-protein interaction assay; data from same laboratory and same assay platform

Why This Matters

For laboratories currently using BMS-202 as a tool compound, switching to LH1307 provides a 6-fold gain in biochemical sensitivity, which is critical when investigating low-abundance PD-L1 variants, subtle allosteric effects, or weak competitive binders in fragment-based screening campaigns.

• [1] Basu S, et al. J Med Chem. 2019;62(15):7250-7263. Table 1: HTRF IC50 values for 1a (BMS-202) = 18 nM and 2b (LH1307) = 3.0 nM. PMID: 31298541. View Source

Jurkat T Cell Activation EC50 vs Asymmetric Analog 1b

In a Jurkat T cell activation rescue assay using PD-L1-expressing U2OS cells, LH1307 achieves an EC50 of 79 nM, while in a CHO cell-based system the EC50 is 763 nM . These cellular EC50 values are substantially lower (more potent) than those reported for asymmetric analog 1b under equivalent assay conditions, consistent with the 2.8-fold PD-1 signaling inhibition advantage observed in the co-culture assay [1].

Jurkat T Cell Activation EC50

Context-dependent

EC50 79 nM (U2OS); 763 nM (CHO). 2.8-fold more potent than 1b in PD-1 signaling

Cell-context dependent potency context.

U2OS system more sensitive than CHO; source-verified.

Evidence Dimension	Jurkat T cell activation rescue (functional cellular assay)
Target Compound Data	EC50 = 79 nM (U2OS system); EC50 = 763 nM (CHO system)
Comparator Or Baseline	Compound 1b showed weaker potency in the same cell-based co-culture PD-1 signaling assay (2.8-fold lower than LH1307)
Quantified Difference	2.8-fold more potent than 1b in PD-1 signaling; absolute EC50 values of 79 nM and 763 nM in two distinct cellular backgrounds
Conditions	Jurkat T cells expressing PD-1 co-cultured with U2OS or CHO cells expressing PD-L1; activation measured via reporter gene or signaling readout

Why This Matters

The distinct EC50 values in U2OS vs. CHO systems (79 nM vs. 763 nM) highlight the influence of cellular context on LH1307 potency. Researchers must select the appropriate cell line based on target expression levels; the U2OS system provides a more sensitive detection window for LH1307 activity.

• [1] Basu S, et al. J Med Chem. 2019;62(15):7250-7263. Abstract: 2.8-fold PD-1 signaling inhibition advantage over 1b. PMID: 31298541. View Source

Solubility and Formulation for In Vitro Use

LH1307 (molecular weight 915.09 g/mol, formula C54H58N8O6) demonstrates practical solubility in commonly used organic solvents for in vitro studies: DMF (25.0 mg/mL), DMSO (25.0 mg/mL), and ethanol (10.0 mg/mL) . This solubility profile supports the preparation of concentrated stock solutions, facilitating dilution into aqueous assay buffers at final working concentrations in the low nanomolar range without exceeding recommended organic solvent concentrations .

Solubility for Stock Preparation

Data to verify

DMSO 25 mg/mL (~27.3 mM); DMF 25 mg/mL; Ethanol 10 mg/mL

Reported solubility context for in vitro stock preparation.

Standard room-temperature testing; supplier data, confirm independently.

Evidence Dimension	Solubility in organic solvents for stock solution preparation
Target Compound Data	DMF 25.0 mg/mL; DMSO 25.0 mg/mL; Ethanol 10.0 mg/mL
Comparator Or Baseline	Class-level inference: many terphenyl-based asymmetric PD-1/PD-L1 inhibitors exhibit comparable or lower solubility in these solvents due to higher lipophilicity
Quantified Difference	Practical solubility enables 27.3 mM stock solutions in DMSO for direct downstream dilution
Conditions	Standard room temperature solubility testing

Why This Matters

The solubility of LH1307 in DMSO at 25 mg/mL (~27.3 mM) allows for the preparation of robust stock solutions that can be stored at -20°C and diluted over a wide concentration range for dose-response experiments, reducing the need for excessive solvent volumes that could confound cellular assay results.

LH1307 Application Scenarios

Sensitive PD-1/PD-L1 Biochemical Screening

For high-throughput screening (HTS) and fragment-based drug discovery programs targeting the PD-1/PD-L1 axis, LH1307's 3.0 nM IC50 in the HTRF assay makes it a superior positive control over BMS-202 (IC50 = 18 nM). The 6-fold higher biochemical sensitivity enables detection of weaker competitive ligands with greater statistical confidence [1]. Laboratories running PD-1/PD-L1 binding assays at screening concentrations near the IC10–IC30 range of BMS-202 will find LH1307 provides a wider dynamic range and reduced false-negative rates in primary screens [1].

T Cell Activation in Jurkat/U2OS Co-Culture

LH1307's EC50 of 79 nM in the Jurkat/U2OS co-culture system positions it as a potent tool for functional immuno-oncology assays [1]. The compound's 2.8-fold cellular potency advantage over asymmetric analog 1b translates to lower compound requirements for full dose-response curves, enabling researchers to conserve material while generating robust EC50 data [2]. This scenario is particularly relevant for academic laboratories and biotech companies investigating PD-1/PD-L1-dependent T cell exhaustion reversal.

PD-L1 Homodimerization Structural Studies

The X-ray co-crystal structure of LH1307 bound to PD-L1 (PDB ID: 6RPG, resolution 2.70 Å) provides a unique template for studying symmetric PD-L1 homodimerization induced by small molecules [1][2]. Unlike BMS-202, which generates an asymmetric homodimer (GloA_Sc = 0.55), LH1307 creates a more perfectly aligned dimer architecture that can serve as a reference structure for molecular dynamics simulations, in silico screening, and rational design of next-generation symmetric PPI inhibitors [1]. Crystallography core facilities and structural biology groups should consider LH1307 as a reference ligand for co-crystallization screens involving PD-L1.

Comparative Pharmacology: Symmetric vs Asymmetric Inhibitors

LH1307 and its C2-symmetric congener LH1306 (IC50 = 25 nM) form a matched pair of symmetric inhibitors, while BMS-202 (1a) and compound 1b provide asymmetric comparators. This quartet enables systematic investigation of the relationship between ligand symmetry, PD-L1 dimer stability, and downstream functional outcomes in T cell activation, cytokine release, and tumor cell killing assays [1]. Pharmaceutical R&D groups exploring the therapeutic implications of PD-L1 dimerization mechanisms will find this compound panel uniquely suited for structure-activity relationship (SAR) studies that bridge biochemistry with cellular pharmacology [1].

Application

Selection Property

Validation Focus

PD-1/PD-L1 Biochemical Screening

Biochemical sensitivity and detection-window context

Assay detection limit, false-negative control, and dynamic range

T Cell Activation Co-Culture Assays

Cellular functional potency in PD-1 signaling blockade

EC50 reproducibility across cell lines and donor variability

PD-L1 Homodimer Structural Studies

Symmetric dimer architecture and interaction network

Co-crystal structure templates for MD simulations and in silico screening

Comparative Inhibitor Pharmacology

Symmetric vs asymmetric scaffold panel

Structure-activity relationship linking dimer symmetry to cellular outcomes

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, Synthesis, Evaluation, and Structural Studies of C2-Symmetric Small Molecule Inhibitors of Programmed Cell Death-1/Programmed Death-Ligand 1 Protein-Protein Interaction. J Med Chem. 2019 Aug 8;62(15):7250-7263. PMID: 31298541. View Source
• [2] RCSB PDB entry 6RPG: Crystal structure of human PD-L1 with LH1307 (compound 2b). View Source